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Compound of Interest

Compound Name: Tolytriazole Sodium Salt

Cat. No.: B1324519

An electrochemical impedance spectroscopy (EIS) investigation into the efficacy of tolyltriazole
sodium salt as a corrosion inhibitor for copper surfaces reveals significant protective properties.
This technique is pivotal for quantifying the formation and stability of inhibitive films that shield
copper from corrosive environments. Tolyltriazole (TTA) and its sodium salt are widely
recognized for their role in mitigating copper corrosion, particularly in industrial cooling systems
and acidic media.[1][2][3][4]

The mechanism of inhibition involves the formation of a protective, sparingly soluble complex
between copper ions and the tolyltriazole molecules on the metal's surface.[3][5] This barrier
layer impedes the electrochemical reactions responsible for corrosion. EIS is an effective
method for characterizing this protective layer by measuring the impedance of the copper-
electrolyte interface over a range of frequencies.[6][7] An increase in the charge transfer
resistance, observed in EIS measurements, typically correlates with enhanced corrosion
inhibition.[8][9]

Application Note

Principle of a Three-Electrode Setup: Electrochemical measurements are conducted using a
three-electrode system. This setup consists of a working electrode (the copper sample), a
reference electrode (e.g., Saturated Calomel Electrode - SCE or Ag/AgCl), and a counter
electrode (typically a platinum foil).[6] The potentiostat controls the potential of the working
electrode with respect to the reference electrode, while the current flows between the working
and counter electrodes.
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EIS Data Interpretation: The data obtained from EIS is often represented as a Nyquist plot,
which displays the imaginary part of impedance versus the real part. The diameter of the
semicircle in the Nyquist plot corresponds to the charge-transfer resistance (Rct). A larger
diameter indicates a higher Rct and, consequently, better corrosion protection.[10] The
inhibition efficiency (n%) can be calculated from the Rct values obtained in the absence and
presence of the inhibitor.[8][11]

Quantitative Data Summary

The following table summarizes typical quantitative data obtained from EIS measurements,
demonstrating the effect of increasing concentrations of tolyltriazole sodium salt on the
corrosion inhibition of copper in an acidic medium (e.g., 0.1 M HCI).

Inhibitor Charge Transfer Double Layer inhibiti
nhibition

Concentration Resistance (Rct) Capacitance (Cdl) .
Efficiency (n%)

(ppm) (Q-cm?) (HF-cm™?)

0 (Blank) 150 250

5 850 95 82.4

10 1800 60 91.7

15 3200 45 95.3

20 4500 30 96.7

Note: The values presented are illustrative and based on typical results reported in the
literature. Actual experimental values may vary depending on the specific conditions.[2][7]

Experimental Protocol

This protocol outlines the steps for evaluating the corrosion inhibition performance of
tolyltriazole sodium salt on copper using electrochemical impedance spectroscopy.

1. Materials and Reagents:

o Copper specimens (e.g., 99.9% purity) with a defined exposed surface area.
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Tolyltriazole sodium salt.
Corrosive medium (e.g., 0.1 M Hydrochloric acid, 3.5% NaCl solution).[5]
Reagent grade chemicals for preparing the electrolyte.
Distilled or deionized water.
Emery paper of various grades (e.g., down to 1200 grade).[6]
Acetone and ethanol for cleaning.
. Instrumentation:
Potentiostat with a frequency response analyzer (FRA) module for EIS measurements.[12]
A standard three-electrode electrochemical cell.
Working Electrode: Copper specimen.
Reference Electrode: Saturated Calomel Electrode (SCE) or Ag/AgCl.[12]
Counter Electrode: Platinum foil or wire.[6]
. Preparation of the Working Electrode:

Mechanically polish the copper specimen surface using successively finer grades of emery
paper to achieve a smooth, mirror-like finish.[6]

Rinse the polished specimen with distilled water.
Degrease the specimen by sonicating in acetone and then ethanol for 5 minutes each.
Dry the electrode in a stream of warm air.

Mount the specimen in an electrode holder, ensuring only a known, fixed area is exposed to
the electrolyte.

. Electrochemical Measurement Procedure:
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e Prepare the corrosive solution (blank) and a series of solutions containing different
concentrations of tolyltriazole sodium salt (e.g., 5, 10, 15, 20 ppm).[2]

o Assemble the three-electrode cell with the prepared copper working electrode, reference
electrode, and counter electrode.

¢ Fill the cell with the test solution.

» Allow the system to stabilize by immersing the working electrode in the solution for a set
period (e.g., 30-60 minutes) until a stable open-circuit potential (OCP) is reached.

e Perform the EIS measurement at the stable OCP.
o Frequency Range: 100 kHz to 10 mHz.[8]
o AC Amplitude (Sine Wave): 5-10 mV.[8]
e Record the impedance data.
* Repeat the measurement for each inhibitor concentration.
5. Data Analysis:
» Plot the obtained impedance data using Nyquist and Bode plots.

o Model the data by fitting it to an appropriate equivalent electrical circuit (EEC) to determine
the electrochemical parameters, including the solution resistance (Rs) and charge-transfer
resistance (Rct).[7][13]

o Calculate the inhibition efficiency (n%) using the following formula: n% = [(Rct(inhibitor) -
Rct(blank)) / Rct(inhibitor)] x 200 where Rct(inhibitor) and Rct(blank) are the charge-transfer
resistances in the presence and absence of the inhibitor, respectively.[8]

Visualizations
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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